Cas no 1251547-75-7 (N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide)

• Product Name: N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide
• CAS No: 1251547-75-7
• MF: C₂₁H₂₅N₃O₂S
• MW: 383.507103681564
• CID: 5981218
• PubChem ID: 49676366
• Update Time: 2025-05-20

N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide
• N-(2-methylsulfanylphenyl)-2-[2-oxo-3-(4-propan-2-ylphenyl)imidazolidin-1-yl]acetamide
• 1251547-75-7
• 2-(3-(4-isopropylphenyl)-2-oxoimidazolidin-1-yl)-N-(2-(methylthio)phenyl)acetamide
• N-[2-(methylsulfanyl)phenyl]-2-{2-oxo-3-[4-(propan-2-yl)phenyl]imidazolidin-1-yl}acetamide
• VU0520697-1
• F5788-4837
• AKOS024518797

• Inchi： 1S/C21H25N3O2S/c1-15(2)16-8-10-17(11-9-16)24-13-12-23(21(24)26)14-20(25)22-18-6-4-5-7-19(18)27-3/h4-11,15H,12-14H2,1-3H3,(H,22,25)
• InChI Key： XTVNNSDSMXMYAT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1SC)(=O)CN1C(=O)N(C2=CC=C(C(C)C)C=C2)CC1

Computed Properties

• Exact Mass: 383.16674822g/mol
• Monoisotopic Mass: 383.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 78Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide

Comprehensive Overview of N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide (CAS No. 1251547-75-7)

In the realm of organic chemistry and pharmaceutical research, N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide (CAS No. 1251547-75-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate molecular framework, is often explored for its role in drug discovery and development. Researchers are particularly interested in its imidazolidinone core, which is known to contribute to bioactivity in various therapeutic contexts.

The compound's methylsulfanyl and isopropylphenyl substituents further enhance its chemical versatility, making it a candidate for modulating biological pathways. Recent studies have highlighted its potential in targeting enzymes or receptors involved in inflammation and metabolic disorders, aligning with the growing demand for novel small-molecule therapeutics. As the pharmaceutical industry shifts toward personalized medicine, compounds like N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide are being scrutinized for their selectivity and efficacy.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions, including amide coupling and cyclization strategies. Its CAS No. 1251547-75-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental validation. Given the rise of AI-driven drug discovery platforms, this compound's structural motifs are frequently analyzed in silico to predict binding affinities and optimize lead compounds.

Beyond its pharmaceutical potential, N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide is also discussed in academic circles for its role in green chemistry initiatives. Researchers are investigating solvent-free or catalytic methods to synthesize such complex molecules, reducing environmental impact. This aligns with global trends toward sustainable lab practices and the circular economy in chemical manufacturing.

For those searching "CAS 1251547-75-7 supplier" or "N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide synthesis," it's essential to note that the compound's availability is often limited to specialized chemical vendors. Quality control, including HPLC and NMR verification, is crucial to ensure reproducibility in research. Additionally, patents and literature referencing this compound highlight its utility in kinase inhibition and signal transduction studies, reflecting its relevance in oncology and immunology.

In summary, N-2-(methylsulfanyl)phenyl-2-{2-oxo-3-4-(propan-2-yl)phenylimidazolidin-1-yl}acetamide represents a fascinating intersection of synthetic chemistry and biomedical innovation. Its CAS No. 1251547-75-7 serves as a gateway for researchers exploring its mechanistic insights and therapeutic potential. As the scientific community continues to prioritize structure-activity relationships (SAR) and computational modeling, this compound is poised to remain a subject of intensive study.